Cas no 2287318-49-2 ([3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a structurally unique amine derivative featuring a bicyclo[1.1.1]pentane core and a 3,5-dichlorophenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid, three-dimensional scaffold, which can enhance binding selectivity and metabolic stability in drug design. The presence of the dichlorophenyl group may contribute to improved lipophilicity and target interaction, while the primary amine functionality offers versatility for further derivatization. Its compact, sterically constrained framework makes it a valuable building block for exploring novel bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The compound's synthetic accessibility and potential for structure-activity relationship studies further underscore its utility in lead optimization.

[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine structure

2287318-49-2 structure

Product Name:[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

CAS No:2287318-49-2

MF:C₁₂H₁₃Cl₂N

MW:242.144321203232

CID:6191317

PubChem ID:137945759

Update Time:2025-08-04

[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

- [3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- EN300-6760629
- 2287318-49-2
- [3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
- Inchi： 1S/C12H13Cl2N/c13-9-1-8(2-10(14)3-9)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
- InChI Key： PEEIUDBSONLBJM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C12CC(CN)(C1)C2)Cl

Computed Properties

Exact Mass: 241.0425048g/mol
Monoisotopic Mass: 241.0425048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26Å²

[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6760629-0.05g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	0.05g	$2097.0	2023-05-30
Enamine	EN300-6760629-0.1g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	0.1g	$2197.0	2023-05-30
Enamine	EN300-6760629-0.25g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	0.25g	$2297.0	2023-05-30
Enamine	EN300-6760629-0.5g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	0.5g	$2396.0	2023-05-30
Enamine	EN300-6760629-1.0g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	1g	$2496.0	2023-05-30
Enamine	EN300-6760629-2.5g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	2.5g	$4892.0	2023-05-30
Enamine	EN300-6760629-5.0g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	5g	$7238.0	2023-05-30
Enamine	EN300-6760629-10.0g	[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine	2287318-49-2	10g	$10732.0	2023-05-30

[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Related Literature

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Additional information on [3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

Comprehensive Analysis of [3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287318-49-2): Structure, Applications, and Research Insights

The compound [3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287318-49-2) has garnered significant attention in recent years due to its unique bicyclo[1.1.1]pentane scaffold and potential applications in medicinal chemistry and material science. This structurally distinct molecule features a 3,5-dichlorophenyl group attached to a rigid bicyclic core, offering exceptional steric and electronic properties. Researchers are increasingly exploring its role as a bioisostere for traditional aromatic systems, addressing challenges in drug design such as metabolic stability and solubility.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Recent publications highlight innovative methods for constructing the bicyclo[1.1.1]pentane moiety via photochemical or transition-metal-catalyzed reactions. The methanamine functional group further enables diverse derivatization, making it a versatile building block for high-value pharmaceuticals and agrochemicals. Industry experts frequently discuss its potential to replace tert-butyl or phenyl groups in lead optimization, as evidenced by its inclusion in patent filings for kinase inhibitors and GPCR modulators.

From an SEO perspective, trending queries related to CAS No. 2287318-49-2 include "buy [3-(3,5-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine" and "suppliers of bicyclo[1.1.1]pentane derivatives." The compound’s relevance to fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs) also aligns with current research trends. Analytical techniques like NMR and HPLC-MS are critical for quality control, as purity thresholds often exceed 98% for pharmaceutical applications.

Environmental and regulatory considerations are another hot topic. While not classified as hazardous, the dichlorophenyl moiety necessitates careful handling per REACH guidelines. Computational studies predict favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, though experimental data remains limited. This gap underscores the demand for collaborative studies between academia and industry to explore its structure-activity relationships (SAR) in depth.

In material science, the compound’s high thermal stability and low polarizability make it attractive for advanced polymers and coatings. Patent databases reveal growing interest in its use for OLED materials and liquid crystals, where its rigid geometry enhances performance. As sustainable chemistry gains traction, researchers are also investigating green synthesis routes to minimize waste and energy consumption during production.

To summarize, [3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine represents a frontier in small-molecule innovation. Its dual utility in life sciences and materials engineering positions it as a compound of enduring interest, with ongoing studies likely to uncover further breakthroughs. For laboratories seeking custom synthesis or bulk quantities, partnering with specialized manufacturers ensures access to high-purity batches tailored to specific research needs.